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Compound Name: Azido-PEG5-triethoxysilane

Cat. No.: B1192237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Azido-PEG5-triethoxysilane, a

versatile heterobifunctional linker crucial for advancements in drug delivery, diagnostics, and

biomaterial engineering. This document details commercial suppliers and current pricing,

alongside in-depth experimental protocols for its application in surface modification and

bioconjugation.

Introduction to Azido-PEG5-triethoxysilane
Azido-PEG5-triethoxysilane is a polyethylene glycol (PEG)-based linker featuring a terminal

azide group and a triethoxysilane moiety. This unique structure allows for a dual functionality:

the triethoxysilane group enables robust covalent attachment to silica-based surfaces, such as

glass slides, silicon wafers, and nanoparticles, while the azide group serves as a reactive

handle for "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions.[1][2] The PEG5

linker itself is a hydrophilic spacer that enhances the water solubility and biocompatibility of the

modified materials, which can help to reduce non-specific protein adsorption.[3] These

properties make Azido-PEG5-triethoxysilane a valuable tool in the development of targeted

drug delivery systems, biosensors, and advanced biomaterials.[3]
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A variety of chemical suppliers offer Azido-PEG5-triethoxysilane for research and

development purposes. The pricing is dependent on the quantity and purity of the product.

Below is a summary of commercially available options.

Supplier
Product
Name

Catalog
Number

Purity Quantity Price (USD)

BroadPharm

Azido-PEG5-

triethoxysilan

e

BP-24074 98% 100 mg $280.00

250 mg $450.00

500 mg $680.00

1 g $980.00

MedchemExp

ress

Azido-PEG5-

triethoxysilan

e

HY-136553 >98% 25 mg $145.00

AxisPharm

Azido-PEG5-

triethoxysilan

e

AP11590 ≥95%

Pricing

available

upon request

-

Key Applications and Experimental Protocols
Azido-PEG5-triethoxysilane is predominantly utilized in two key areas: the functionalization of

surfaces and the synthesis of complex biomolecules and drug delivery systems, including

Proteolysis Targeting Chimeras (PROTACs).

Surface Functionalization of Silica Nanoparticles
This protocol details the process of modifying the surface of silica nanoparticles with Azido-
PEG5-triethoxysilane to create a reactive platform for subsequent bioconjugation via click

chemistry.

Materials:

Silica nanoparticles
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Ethanol (anhydrous)

Ammonium hydroxide solution (14.6 M)

Tetraethyl orthosilicate (TEOS)

Azido-PEG5-triethoxysilane

Deionized water

Methodology:

Synthesis of Silica Nanoparticles:

To a solution of TEOS (2.5 mL) in 115 mL of anhydrous ethanol, add 3.75 mL of aqueous

ammonium hydroxide solution (14.6 M) and 3.75 mL of deionized water while stirring.[4]

After 12 hours of stirring, isolate the silica nanoparticles by centrifugation at 15,000 rpm

and discard the supernatant.[4]

Wash the nanoparticles by resuspending them in ethanol and repeating the

centrifugation/redispersion process three times.[4]

Finally, redisperse the purified silica nanoparticles in ethanol.[4]

Surface Modification with Azido-PEG5-triethoxysilane:

Disperse the synthesized silica nanoparticles in ethanol at a concentration of 5 mg/mL.[4]

Add Azido-PEG5-triethoxysilane to the nanoparticle solution. The weight ratio of silica

nanoparticles to the silane can be varied, for example, from 1:0.01 to 1:0.1, to optimize

surface coverage.[4]

Allow the reaction to stir at room temperature for 12 hours.[4]

Isolate and purify the functionalized nanoparticles by centrifugation at 15,000 rpm for 10

minutes, repeated three times, to remove excess silane.[4]
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Resuspend the final Azido-PEG5-functionalized silica nanoparticles in ethanol.[4]

Characterization:

The successful functionalization of the nanoparticles can be confirmed through various

analytical techniques:

Fourier-Transform Infrared Spectroscopy (FTIR): The appearance of a characteristic peak

around 2100 cm⁻¹ indicates the presence of the azide group.[5]

X-ray Photoelectron Spectroscopy (XPS): Analysis of the surface elemental composition

should reveal the presence of nitrogen from the azide group and silicon from the silane.[6][7]

Thermogravimetric Analysis (TGA): This can be used to quantify the amount of the linker

grafted onto the nanoparticle surface.[6]
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Caption: Workflow for the synthesis and functionalization of silica nanoparticles.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This protocol outlines a general procedure for the "click" reaction between an azide-

functionalized surface (or molecule) and an alkyne-containing molecule.

Materials:

Azide-functionalized substrate (e.g., Azido-PEG5-functionalized nanoparticles)
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Alkyne-containing molecule of interest

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine

(TBTA) as a ligand

Reaction buffer (e.g., water, DMSO/t-butanol mixture)

Methodology:

Preparation of Stock Solutions:

Prepare a stock solution of your alkyne-containing molecule in a suitable solvent.

Prepare a stock solution of CuSO₄ (e.g., 20 mM in water).[8]

Prepare a stock solution of the ligand (e.g., 50 mM THPTA in water).[8]

Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).[8]

Click Reaction:

Disperse the azide-functionalized substrate in the reaction buffer.

Add the alkyne-containing molecule to the reaction mixture.

In a separate tube, premix the CuSO₄ and ligand solutions.[8] Add this complex to the

reaction mixture.

Initiate the reaction by adding the sodium ascorbate solution.[9]

Allow the reaction to proceed at room temperature for 30-60 minutes, or as optimized for

your specific reactants.[9]

Purification:
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Purify the resulting conjugate to remove the copper catalyst, excess reagents, and

byproducts. For nanoparticles, this can be achieved by repeated centrifugation and

resuspension.[4] For soluble molecules, techniques like dialysis or size exclusion

chromatography may be appropriate.

Reactants
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Caption: General workflow for a CuAAC "click" reaction.

Application in PROTAC Synthesis
Azido-PEG5-triethoxysilane can be adapted for the synthesis of PROTACs, which are

bifunctional molecules that induce the degradation of a target protein. In this context, the azide-
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PEG portion of the molecule serves as a linker to connect a ligand for the target protein with a

ligand for an E3 ubiquitin ligase.

General Procedure for PROTAC Synthesis via Click Chemistry:

Synthesize or obtain an alkyne-modified ligand for the protein of interest and an azide-

containing ligand for the E3 ligase (or vice versa, where the azide is on the target protein

ligand and the alkyne is on the E3 ligase ligand). An azide-PEG linker can be incorporated

into one of the ligands.

Dissolve the alkyne- and azide-containing ligands in a suitable solvent such as DMF.[10]

Add an aqueous solution of CuSO₄·5H₂O and sodium ascorbate to catalyze the click

reaction.[10]

Stir the reaction mixture at room temperature for approximately 16 hours.[10]

Purify the resulting PROTAC using preparative HPLC.[10]

Protein of Interest
Ligand (with Alkyne)

CuAAC Click Reaction
(CuSO4, NaAscorbate, DMF/H2O)

E3 Ligase Ligand
(with Azide-PEG Linker)

PROTAC Molecule Purification
(Prep-HPLC)

Click to download full resolution via product page

Caption: Logical workflow for PROTAC synthesis using a click chemistry approach.

Conclusion
Azido-PEG5-triethoxysilane is a powerful and versatile chemical tool for researchers in the

life sciences. Its dual functionality enables the straightforward and robust modification of silica-

based surfaces and the construction of complex bioconjugates and targeted therapeutics. The

protocols and data presented in this guide offer a solid foundation for the successful application

of this reagent in a variety of research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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